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Compound of Interest

Compound Name: (R)-AMG-193

Cat. No.: B15588503 Get Quote

Technical Support Center: (R)-AMG-193
This technical support center provides guidance on the solubility and preparation of stock

solutions for (R)-AMG-193, a potent and orally active MTA-cooperative PRMT5 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving (R)-AMG-193?

A1: Dimethyl sulfoxide (DMSO) is the most recommended solvent for dissolving (R)-AMG-193
for in vitro use.[1][2][3] It is highly soluble in DMSO, with concentrations of 89 mg/mL to ≥ 100

mg/mL being reported.[1][2][3] For in vivo studies, complex formulations involving DMSO,

PEG300, Tween-80, and saline or corn oil are typically used.[1][2]

Q2: Is (R)-AMG-193 soluble in aqueous solutions?

A2: No, (R)-AMG-193 is reported to be insoluble in water.[3] Therefore, it is not recommended

to dissolve it directly in aqueous buffers.

Q3: How should I store the solid compound and its stock solutions?

A3:

Solid (R)-AMG-193: Store at -20°C for the long term (up to 3 years).[3][4]
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Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1][3]

Store at -80°C for up to 1 year.[3][4]

Store at -20°C for up to 1 month.[1][3]

Q4: My (R)-AMG-193 is not dissolving completely. What should I do?

A4: If you observe precipitation or incomplete dissolution, gentle warming and/or sonication can

be used to aid dissolution.[1] Also, ensure you are using fresh, high-quality DMSO, as

hygroscopic (moisture-absorbing) DMSO can significantly impact solubility.[1][3]

Solubility Data
The solubility of (R)-AMG-193 in various solvents is summarized below. Please note that

solubility can vary slightly between batches.

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[1] 225.02 mM[1]

Use of newly opened

DMSO is

recommended as it is

hygroscopic.[1][3]

DMSO 89 mg/mL[2][3] 200.26 mM[2][3]

Ethanol 30 mg/mL[3]

Ethanol 22 mg/mL[3]

Water Insoluble[3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution for In Vitro
Use
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This protocol describes the preparation of a 10 mM stock solution of (R)-AMG-193 in DMSO.

Materials:

(R)-AMG-193 (MW: 444.41 g/mol )[2][5]

Anhydrous/high-purity DMSO (newly opened)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Weighing: Accurately weigh out the desired amount of (R)-AMG-193 powder. For example,

to prepare 1 mL of a 10 mM solution, you would need 4.44 mg of the compound.

Dissolution: Add the appropriate volume of fresh DMSO to the vial containing the (R)-AMG-
193 powder.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle

warming can be applied if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C as recommended.

Preparation of a Formulation for In Vivo Oral
Administration
This protocol provides an example of how to prepare a formulation of (R)-AMG-193 for oral

gavage in animal studies. This specific protocol yields a solution of ≥ 5 mg/mL.[1]

Materials:

(R)-AMG-193

DMSO
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PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Procedure (for 1 mL final volume):

Prepare a concentrated stock solution of (R)-AMG-193 in DMSO (e.g., 50 mg/mL).[1]

In a sterile tube, add 100 µL of the 50 mg/mL DMSO stock solution.[1]

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.[1]

Add 50 µL of Tween-80 and mix again until the solution is clear.[1]

Add 450 µL of saline to bring the final volume to 1 mL and mix thoroughly.[1]

The final concentration of this formulation will be 5 mg/mL. The mixed solution should be

used immediately.[2]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous media

(R)-AMG-193 is insoluble in

water.

Ensure the final concentration

of DMSO in your aqueous

working solution is low enough

to maintain solubility, but high

enough to keep the compound

in solution. A final DMSO

concentration of <0.5% is

generally recommended for

cell-based assays. Perform

serial dilutions to determine

the optimal final DMSO

concentration for your

experiment.

Cloudy or hazy stock solution
Incomplete dissolution or use

of old/wet DMSO.

Use fresh, anhydrous DMSO.

[1][3] Try gentle warming or

sonication to aid dissolution.[1]

If the solution remains cloudy,

it may be supersaturated;

consider preparing a slightly

less concentrated stock.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes to avoid

multiple freeze-thaw cycles.[1]

[3] Always store stock solutions

at the recommended

temperatures (-20°C for short-

term, -80°C for long-term).[1]

[3][4]

Workflow Diagram
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Stock Solution Preparation

Start: Obtain (R)-AMG-193 Powder

Weigh appropriate amount of (R)-AMG-193

Add fresh, anhydrous DMSO

Vortex / Sonicate to dissolve

Solution Clear?

Gentle warming / more sonication

No

Aliquot into single-use tubes

Yes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of (R)-AMG-193.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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